Cas no 42897-38-1 (Methanesulfonamide,1-chloro-N-2-pyridinyl-)

Methanesulfonamide,1-chloro-N-2-pyridinyl- structure
42897-38-1 structure
Product Name:Methanesulfonamide,1-chloro-N-2-pyridinyl-
CAS No:42897-38-1
MF:C6H7ClN2O2S
MW:206.649978876114
CID:332422
PubChem ID:303514
Update Time:2025-04-19

Methanesulfonamide,1-chloro-N-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide,1-chloro-N-2-pyridinyl-
    • 1-chloro-N-pyridin-2-ylmethanesulfonamide
    • 1-chloro-N-(pyridin-2-yl)methanesulfonamide
    • 2-Chlormethylsulfonylamino-pyridin
    • AC1L72WL
    • C-chloro-N-pyridin-2-yl-methanesulfonamide
    • Chlormethylensulfonyl-2-amino-pyridin
    • Chlormethylsulfon-(2-amido-pyridin)
    • NSC191913
    • SureCN9238013
    • DTXSID00307521
    • SCHEMBL9238013
    • AKOS012977673
    • 42897-38-1
    • NSC-191913
    • Inchi: 1S/C6H7ClN2O2S/c7-5-12(10,11)9-6-3-1-2-4-8-6/h1-4H,5H2,(H,8,9)
    • InChI Key: KTATXWHSESPDHQ-UHFFFAOYSA-N
    • SMILES: ClCS(NC1C=CC=CN=1)(=O)=O

Computed Properties

  • Exact Mass: 205.99181
  • Monoisotopic Mass: 205.9916763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 59.06

Methanesulfonamide,1-chloro-N-2-pyridinyl- Related Literature

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